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Diisooctyl phthalate (CAS: 27554-26-3) is a high-molecular-weight phthalate ester used to

impart flexibility and durability to polymers, most notably polyvinyl chloride (PVC).[1][2] Its

applications span from wire and cable insulation to flooring and automotive interiors. However,

like many phthalates, DIOP is not chemically bound to the polymer matrix and can leach into

the environment, leading to human exposure.[1]

Concerns over potential endocrine-disrupting effects and other adverse health impacts have

led regulatory bodies worldwide to establish strict limits on its presence in consumer goods,

especially children's toys and childcare articles.[3][4][5] For instance, in the United States,

DIOP is provisionally banned in certain children's products at concentrations above 0.1%.[3][4]

The European Union has similar restrictions under the REACH regulation.[6] This regulatory

framework mandates that laboratories be able to accurately quantify DIOP at low levels, a task

that is impossible without the use of CRMs.

A CRM is a standard of the highest quality, produced by a Reference Material Producer

accredited to ISO 17034, and is characterized by a metrologically valid procedure for one or

more specified properties, accompanied by a certificate providing the value of the specified

property, its associated uncertainty, and a statement of metrological traceability.[7][8] Using a

CRM is the only way to establish a direct link to a recognized, accurate standard (e.g., from a

National Metrology Institute like NIST), ensuring the results are reliable and comparable across

different laboratories and methods.
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Comparative Analysis of DIOP Certified Reference
Materials
Several reputable suppliers offer DIOP CRMs, typically in two forms: neat (a pure substance)

or as a solution in a high-purity solvent. The choice depends on the specific needs of the

laboratory's workflow.

Table 1: Comparison of Commercially Available Diisooctyl Phthalate (DIOP) CRMs

Supplier
Product
Name/Num
ber

Format
Concentrati
on/Purity

Matrix/Solv
ent

Accreditatio
n

AccuStandar

d
ALR-103S[9] Solution 100 µg/mL Methanol

ISO 17034,

ISO/IEC

17025

Sigma-

Aldrich

(Supelco)

TraceCERT®

(Generic)[7]

Neat /

Solution
Varies Varies

ISO 17034,

ISO/IEC

17025

LABSTANDA

RD

AST1Y6P317

0[10]
Neat ≥ 95% N/A ISO 17034

Dr.

Ehrenstorfer

(LGC)

DRE-

C16215000

(Generic)[11]

Neat /

Solution
Varies Varies

ISO 17034,

ISO/IEC

17025

CPAchem
(Generic

Phthalates)[8]

Neat /

Solution
Varies Varies

ISO 17034,

ISO/IEC

17025

Causality Behind Selection:

Neat vs. Solution: Laboratories performing high-volume analysis or creating their own multi-

level calibration curves often prefer the cost-effectiveness and flexibility of a neat CRM.

Conversely, labs that require immediate, ready-to-use standards for routine testing may opt

for a solution CRM to minimize preparation errors and save time.
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Solvent Choice: The solvent matrix (e.g., Methanol) must be compatible with the analytical

instrumentation. For Gas Chromatography (GC), volatile solvents that do not interfere with

the analytes of interest are chosen.

Accreditation: The dual ISO 17034 and ISO/IEC 17025 accreditation is the gold standard.

ISO 17034 ensures the competence of the manufacturer as a Reference Material Producer,

while ISO/IEC 17025 ensures the competence of the testing and calibration laboratory that

certifies the material's value.[7][12]

The Broader Context: Comparison with Other
Phthalate and Alternative Plasticizer CRMs
DIOP is rarely analyzed in isolation. Regulations typically cover a panel of phthalates.

Therefore, a comprehensive analytical approach requires CRMs for other key phthalates.

Furthermore, as the industry shifts towards non-phthalate alternatives, the need for their

respective CRMs is growing.

Other Regulated Phthalate CRMs
The Consumer Product Safety Improvement Act (CPSIA) and EU REACH regulate a group of

phthalates, making multi-component analysis a common requirement.[5][13]

Table 2: Key Regulated Phthalates and Availability of their CRMs
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Phthalate Acronym CAS No.
Typical CRM
Availability

Key
Regulatory
Mention

Di(2-ethylhexyl)

phthalate
DEHP 117-81-7

High (Neat,

Solution, Matrix)

CPSC,

REACH[5][6]

Dibutyl phthalate DBP 84-74-2
High (Neat,

Solution, Matrix)

CPSC,

REACH[5][6]

Benzyl butyl

phthalate
BBP 85-68-7

High (Neat,

Solution, Matrix)

CPSC,

REACH[5][6]

Diisononyl

phthalate
DINP 28553-12-0

High (Neat,

Solution, Matrix)

CPSC,

REACH[5][6]

Di-n-octyl

phthalate
DNOP 117-84-0

High (Neat,

Solution, Matrix)

CPSC,

REACH[6][14]

Diisooctyl

phthalate
DIOP 27554-26-3

Moderate (Neat,

Solution)

CPSC (Interim

ban)[3]

A particularly valuable resource is the NIST Standard Reference Material (SRM) 2860, which

consists of PVC with certified values for six phthalates (DEHP, DNOP, DnBP, BBP, DINP,

DIDP).[15] While it doesn't contain DIOP, it serves as an excellent matrix CRM for method

validation and quality control for the analysis of other phthalates in a real-world material.

CRMs for Alternative Plasticizers
The "phthalate-free" trend has led to the widespread use of alternative plasticizers.[1][16][17]

Laboratories must now develop and validate methods for these emerging compounds.

Table 3: Common Phthalate Alternatives and CRM Availability
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Alternative
Plasticizer

Acronym CAS No.
Typical CRM
Availability

Dioctyl terephthalate DOTP / DEHT 6422-86-2
Increasing (Neat,

Solution)

Diisononyl

cyclohexane-1,2-

dicarboxylate

DINCH 166412-78-8
Increasing (Neat,

Solution)

Acetyl tributyl citrate ATBC 77-90-7
Moderate (Neat,

Solution)

Di(2-ethylhexyl)

adipate
DEHA 103-23-1

Moderate (Neat,

Solution)

Expertise & Experience Insight: When developing methods for new materials, it is crucial to

check for the presence of these alternative plasticizers. The absence of regulated phthalates

does not guarantee the absence of other plasticizers that may interfere with analysis or be

subject to future regulation.[17]

Experimental Protocol: Quantification of DIOP in
PVC using GC-MS
The following protocol outlines a robust, self-validating method for determining DIOP in a

polymer matrix, based on established standards like CPSC-CH-C1001-09.3 and ASTM D8133.

[18][19] Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice due to

its high selectivity and sensitivity, which is necessary for identifying and quantifying specific

phthalates in complex mixtures.[20][21]

Step-by-Step Methodology
Sample Preparation:

Cryogenically mill approximately 1-2 grams of the PVC sample into a fine powder. This

increases the surface area for efficient solvent extraction.

Accurately weigh about 50 mg of the powdered sample into a 20 mL glass vial.[19]
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Solvent Extraction:

Add 5 mL of tetrahydrofuran (THF) to the vial to dissolve the sample. Agitate until fully

dissolved.[19] THF is a strong solvent capable of dissolving the PVC matrix.

Add 10 mL of hexane to precipitate the PVC polymer out of the solution, leaving the

plasticizers (including DIOP) in the solvent phase.[19]

Filter the solution through a 0.45 µm PTFE filter to remove the precipitated polymer.

Internal Standard & Dilution:

Transfer a precise aliquot (e.g., 0.3 mL) of the filtered extract into a GC vial.

Add a known amount (e.g., 0.2 mL of a 150 µg/mL solution) of an internal standard, such

as Benzyl Benzoate (BB).[19][22] The internal standard corrects for variations in injection

volume and instrument response, which is a key component of a self-validating system.

Dilute the final solution to 1.5 mL with cyclohexane.[19]

Instrumental Analysis (GC-MS):

Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer.

Column: A low-polarity column, such as a 5-type (e.g., DB-5MS), is commonly used for

phthalate analysis.[21]

Injection: 1 µL, split/splitless inlet.

GC Oven Program: A temperature gradient is used to separate the phthalates based on

their boiling points. (e.g., start at 100°C, ramp to 300°C).

MS Detection: Operate in Selective Ion Monitoring (SIM) mode. Monitoring characteristic

ions for DIOP (e.g., m/z 149, 167, 279) provides high selectivity and reduces interference

from the sample matrix.[23]

Calibration and Quantification:
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Prepare a series of at least four calibration standards from your DIOP CRM (e.g., from a

neat standard or by diluting a solution CRM). Each standard must contain the same

concentration of the internal standard.[19]

Inject the standards to generate a calibration curve by plotting the ratio of the DIOP peak

area to the internal standard peak area against the DIOP concentration.

Inject the prepared sample and use the resulting peak area ratio and the calibration curve

to calculate the concentration of DIOP in the sample.

Experimental Workflow Diagram
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Caption: Workflow for DIOP quantification in PVC.
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Data Interpretation and Quality Assurance
The foundation of trustworthy results lies in a robust calibration. The CRM is used to create a

multi-point calibration curve, which validates the instrument's response across a range of

concentrations.

Calibration with CRM

Sample Analysis

CRM Std 1
(Low Conc)

Generate Calibration Curve
(Response vs. Concentration)

R² > 0.995

CRM Std 2

CRM Std 3

CRM Std 4
(High Conc)

Prepared Sample
(Unknown Conc)

Measure Peak
Area Ratio

Calculate Sample
Concentration

Interpolate

Click to download full resolution via product page

Caption: Calibration curve and sample quantification logic.

A key metric for the quality of the calibration curve is the coefficient of determination (R²), which

must be >0.995. This demonstrates a linear relationship between concentration and instrument

response, which is a prerequisite for accurate quantification.

Table 4: Typical Analytical Performance Data for Phthalate Analysis by GC-MS
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Parameter Typical Value Range Significance

Limit of Detection (LOD) 0.03 - 5 µg/L[24]

The lowest concentration of

analyte that the analytical

process can reliably

differentiate from the

background noise.

Limit of Quantitation (LOQ) 0.1 - 10 µg/L[24]

The lowest concentration of

analyte that can be determined

with an acceptable level of

precision and accuracy.

Recovery 85 - 115%[24]

The percentage of the true

amount of analyte that is

detected by the method;

validates the efficiency of the

extraction process.

Linearity (R²) > 0.995

Indicates how well the

calibration points fit a straight

line, confirming the validity of

the quantification model.

Trustworthiness through Self-Validation: The protocol is a self-validating system. The use of an

internal standard, a high-linearity calibration curve derived from a traceable CRM, and the

analysis of a Quality Control Sample (QCS) from a different source (when available) all work

together to provide confidence in the final reported value.[19]

Conclusion
The selection and proper use of a Diisooctyl Phthalate Certified Reference Material are

critical for any laboratory tasked with quantifying this regulated plasticizer. The choice of CRM

—whether neat or in solution—should be dictated by the laboratory's specific workflow,

throughput, and technical expertise. As demonstrated, the CRM is not merely a chemical but

the anchor of the entire analytical process, ensuring metrological traceability and the ultimate

defensibility of the data.
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By comparing DIOP CRMs with those for other regulated phthalates and emerging non-

phthalate alternatives, laboratories can stay ahead of evolving regulatory demands. The

detailed GC-MS protocol provided herein, grounded in authoritative methods from bodies like

the CPSC and ASTM, offers a clear and robust pathway for generating accurate, reliable, and

trustworthy results. For researchers, scientists, and drug development professionals, a

rigorous, well-referenced analytical strategy is the bedrock of scientific integrity and product

safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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